4-Methyltricyclo[6.2.1.0^{2,7}]undeca-4,9-diene-3,6-dione

• IUPAC Name: 4-methyltricyclo[6.2.1.02,7]undeca-4,9-diene-3,6-dione
• InChI: InChI=1S/C12H12O2/c1-6-4-9(13)10-7-2-3-8(5-7)11(10)12(6)14/h2-4,7-8,10-11H,5H2,1H3
• InChI Key: VVJNELUVYOGFDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C2C3CC(C2C1=O)C=C3
• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol

Description

4-Methyltricyclo[6.2.1.0^{2,7}]undeca-4,9-diene-3,6-dione is a chemical compound with the molecular formula C12H12O2. It has an average mass of 188.223 Da and a monoisotopic mass of 188.083725 Da.

Molecular Structure Analysis

The molecule contains a total of 28 bonds. There are 16 non-H bonds, 4 multiple bonds, 4 double bonds, 2 five-membered rings, 2 six-membered rings, 1 nine-membered ring, 1 ten-membered ring, and 2 ketones (aliphatic).

Physical And Chemical Properties Analysis

The compound crystallizes with two independent molecules in the asymmetric unit. In one molecule, the dihedral angle between the mean planes of the C-C=C-C group of the diene unit and essentially planar cyclohexene ring is 51.07 (9)°, while in the other molecule it is 54.49 (12)°.

Scientific Research Applications

Synthesis and Chemical Transformations

• Organic Synthesis : This compound is utilized as an intermediate in organic synthesis, showcasing its versatility in the formation of complex chemical structures. For instance, it's employed in the synthesis of 2-cyclohexene-1,4-dione via a series of chemical reactions involving addition, annulation, Diels-Alder reactions, elimination, reduction, and thermal decomposition reactions (Oda et al., 2003). Moreover, it reacts with halogens to afford bis(α-haloenones) which can be photocyclized, demonstrating its role in creating novel compounds with potential applications in materials science and pharmaceuticals (Marchand & Annapurna, 1989).

Material Science Applications

• Fuel Additive Research : The compound has been explored for its potential in enhancing the properties of fuels. A study investigated the effects of temperature on the Diels-Alder reaction between methylcyclopentadiene and 1,4-benzoquinone, leading to a methylated derivative of the compound. This derivative showed promise as a fuel additive, increasing the density and volumetric heat content of the fuels HD-01 and RP-3, thereby indicating its potential to improve fuel efficiency (Cao Yi-lin, 2008).

Novel Polymeric Materials

• Toughening Polylactide : Research into the toughening of polylactide, a biodegradable plastic, has led to the synthesis of derivatives from L-lactide, including a bifunctional lactide derivative that significantly improves the toughness of polylactide when incorporated into polymeric alloys. This showcases the compound's role in advancing materials science, particularly in the development of more durable biodegradable plastics (Jing & Hillmyer, 2008).